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Compound of Interest

Compound Name: Ufenamate

Cat. No.: B1221363 Get Quote

Essential Safety and Handling Guide for Ufenamate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Ufenamate. It offers procedural, step-by-step

guidance to ensure safe operational use and disposal in a laboratory setting.

Physicochemical and Hazard Information
Ufenamate is an anthranilic acid derivative with anti-inflammatory properties.[1][2]

Understanding its characteristics is fundamental to safe handling.
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Property Value Source

Molecular Formula C18H18F3NO2 [1][3][4]

Molecular Weight 337.34 g/mol [1][3][4]

CAS Number 67330-25-0 [1][2][3][4][5]

Appearance Colorless to light yellow liquid [6]

Melting Point -95°C (lit.) [5]

Boiling Point 170°C/1mmHg (lit.) [5]

Flash Point 46°C (lit.) [5]

Density 1.22 g/mL [1][2]

Solubility
DMSO: ≥ 44 mg/mL (130.43

mM)
[6][7]

Hazard Classification GHS Pictogram Hazard Statement

Acute toxicity, Oral (Category

4)
H302: Harmful if swallowed

Source: PubChem[3], ChemicalBook[5]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling Ufenamate to

minimize exposure risk. The required PPE includes:
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Body Part Required PPE Standard

Hands Chemical impermeable gloves EN 374

Eyes
Tightly fitting safety goggles

with side-shields
EN 166 (EU) or NIOSH (US)

Body

Fire/flame resistant and

impervious clothing;

Laboratory coat

-

Respiratory

Full-face respirator (if exposure

limits are exceeded or irritation

is experienced)

-

Source: ChemicalBook[5]

Operational and Disposal Plans
Adherence to the following procedural steps is critical for ensuring personnel safety and

minimizing environmental contamination.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[5]

Segregation: Store apart from foodstuff containers or incompatible materials.[5]

Handling and Experimental Procedures
Ventilation: Always handle Ufenamate in a well-ventilated area, such as a chemical fume

hood.[5]

PPE: Don all required personal protective equipment before handling.

Dispensing: When transferring or weighing, avoid the formation of dust and aerosols.[5] Use

non-sparking tools to prevent ignition.[5]
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Hygiene: Do not eat, drink, or smoke when using this product.[5] Wash hands thoroughly

after handling.[5]

Spill and Emergency Procedures
Evacuation: Evacuate personnel to safe areas and keep people away from and upwind of

the spill/leak.[5]

Ignition Sources: Remove all sources of ignition.[5]

Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical

enter drains.[5]

Cleanup: Collect and arrange for disposal. Keep the chemical in suitable, closed containers

for disposal.[5]

First Aid:

If Swallowed: Get medical help. Rinse mouth.[5]

In case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap

and plenty of water. Consult a doctor.[5]

In case of Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[5]

If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately.[5]

Disposal Plan
Collection: Collect waste Ufenamate and any contaminated materials in suitable and closed

containers labeled for chemical waste.[5]

Regulations: Dispose of contents/container to an appropriate treatment and disposal facility

in accordance with applicable local, state, and federal laws and regulations.[5]

Environmental Protection: Discharge into the environment must be avoided.[5] For non-flush

list medications, the FDA recommends mixing the substance with an unappealing material
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like dirt or cat litter, placing it in a sealed container, and then disposing of it in the household

trash.[8][9]

Safe Handling Workflow
The following diagram illustrates the key steps and decision points for the safe handling of

Ufenamate in a laboratory setting.
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Ufenamate Handling and Safety Workflow

Start: Obtain Ufenamate

1. Assess Hazards
(Review SDS)

2. Don Required PPE
(Gloves, Goggles, Lab Coat)

3. Prepare Handling Environment
(Fume Hood, Spill Kit Ready)

4. Perform Experimental Procedure

Spill Occurs

No Yes

Spill Response Protocol
(Evacuate, Contain, Clean)

5. Collect Waste
(Contaminated materials, excess Ufenamate)

6. Decontaminate Work Area

7. Doff PPE Correctly

8. Dispose of Waste
(Follow institutional guidelines)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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